1,6-Dimethyl-4-propylpyrimidin-2(1H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1,6-Dimethyl-4-propylpyrimidin-2(1H)-one is a pyrimidinone derivative characterized by a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The compound features methyl groups at positions 1 and 6 and a propyl substituent at position 4 (Figure 1). The substituents on the pyrimidinone core influence solubility, bioavailability, and target specificity.
Properties
CAS No. |
61404-61-3 |
|---|---|
Molecular Formula |
C9H14N2O |
Molecular Weight |
166.22 g/mol |
IUPAC Name |
1,6-dimethyl-4-propylpyrimidin-2-one |
InChI |
InChI=1S/C9H14N2O/c1-4-5-8-6-7(2)11(3)9(12)10-8/h6H,4-5H2,1-3H3 |
InChI Key |
DAAKCJQHQNHJNH-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=NC(=O)N(C(=C1)C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analog: Thiazolo/Imidazo-Fused Quinoxalinones
A study by Mamedov et al. (2002) investigated the thermal cyclization of 3-(α-thiocyanatobenzyl)quinoxalin-2(1H)-one to form imidazo[1,5-a]- and thiazolo[3,4-a]quinoxalin-4(5H)-ones . Although the core structure differs (quinoxaline vs. pyrimidinone), both classes share a bicyclic framework with nitrogen atoms. Key differences include:
- Substituent Effects: The quinoxalinone derivatives feature fused thiazole/imidazole rings, enhancing π-conjugation and rigidity compared to the simpler alkyl-substituted pyrimidinone.
- Synthetic Pathways: The target pyrimidinone likely undergoes simpler alkylation steps, whereas fused quinoxalinones require cyclization under heating, leading to competitive product formation .
Pyrimidinone Derivatives with Complex Substituents
Recent work (2023) synthesized pyrimidin-2(1H)-one derivatives with coumarin and tetrazolyl substituents, such as compounds 4i and 4j . These exhibit:
Dihydroquinazolinone-Based Inhibitors
MHY2251, a SIRT1 inhibitor, features a 2,3-dihydroquinazolin-4(1H)-one core . Comparisons include:
- Ring Saturation: The dihydroquinazolinone is partially saturated, increasing conformational flexibility versus the fully aromatic pyrimidinone.
- Biological Targets: Quinazolinones are often explored in oncology, whereas pyrimidinones may have broader applications in antimicrobial or anti-inflammatory contexts.
Data Table: Key Properties of Compared Compounds
Research Findings and Implications
- Synthetic Accessibility: The target pyrimidinone’s alkyl substituents suggest straightforward synthesis via alkylation or condensation, avoiding the competitive pathways seen in fused quinoxalinones .
- Bioactivity Potential: Simpler substituents (methyl, propyl) may improve metabolic stability compared to coumarin-based derivatives, though at the cost of reduced fluorescence or target specificity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
